Cas no 112-42-5 (1-Undecanol)

• Product Name: 1-Undecanol
• CAS No: 112-42-5
• MF: C₁₁H₂₄O
• MW: 172.307663917542
• MDL: MFCD00004751
• CID: 35742
• PubChem ID: 8184
• Update Time: 2025-04-18

1-Undecanol Chemical and Physical Properties

Names and Identifiers

• 1-Undecanol
• 1-HENDECANOL
• ALCOHOL C-11
• ALCOHOL C-11 UNDECYLIC
• FEMA 3097
• HENDECANOL
• N-UNDECYL ALCOHOL
• RARECHEM AL BD 0156
• UNDECANOL
• UNDECANOL, 1-
• UNDECYL ALCOHOL
• UNDECYLIC ALCOHOL
• 1-undecylalcohol
• alcooln-undecylique
• Decyl carbinol
• Dlcohol c-11 undecylic
• Hendecanoic alcohol
• Hendecyl alcohol
• n-Undecanol
• UNDECANOL, 1-(AS) PrintBack
• Alcohol C11
• undecan-1-ol
• Tip-Nip
• Neodol 1
• Neoflex 11
• undecan-1-
• 1-undecyl alcohol
• alcool n-undecylique
• n-Hendecylenic alcohol
• n-Undecan-1-ol
• C11 alcohol
• Fatty alcohol(C11)
• Alcohol, undecyl
• Undecanol-(1)
• FEMA No. 3097
• KJIOQYGWTQBHNH-UHFFFAOYSA-N
• 06MJ0P28T3
• DSSTox_CID_6915

• MDL： MFCD00004751
• Inchi： 1S/C11H24O/c1-2-3-4-5-6-7-8-9-10-11-12/h12H,2-11H2,1H3
• InChI Key： KJIOQYGWTQBHNH-UHFFFAOYSA-N
• SMILES： CCCCCCCCCCCO
• BRN： 1698334

Computed Properties

• Exact Mass: 172.18300
• Monoisotopic Mass: 172.183
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 9
• Complexity: 71.4
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 4.6
• Topological Polar Surface Area: 20.2

Experimental Properties

• Color/Form: Colorless or light yellow liquid with lemon flavor.
• Density: 0.83 g/mL at 25 °C(lit.)
• Melting Point: 11 °C (lit.)
• Boiling Point: 147°C/25mmHg(lit.)
• Flash Point: Degrees Fahrenheit:235.4°F
  Degrees Celsius:113°C
  
• Refractive Index: n20/D 1.44(lit.)
• Solubility: 0.0057g/l insoluble
• Water Partition Coefficient: Not miscible or difficult to mix with water. Soluble in chloroform and ethyl acetate.
• Stability/Shelf Life: Stable. Combustible. Incompatible with strong oxidizing agents, strong acids.
• PSA: 20.23000
• LogP: 3.50950
• Solubility: Insoluble in water, soluble in alcohol and ether.
• FEMA: 3097 | UNDECYL ALCOHOL

1-Undecanol Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H315,H317,H411
• Warning Statement： P273,P280
• Hazardous Material transportation number：UN 3082 9/PG 3
• WGK Germany：2
• Hazard Category Code： 38-43-51/53
• Safety Instruction： S37-S61-S36/37
• RTECS：YQ3155000
• Hazardous Material Identification：
• Packing Group：III
• Hazard Level：9
• Safety Term：9
• Packing Group：III
• Risk Phrases：R38; R43; R51/53
• HazardClass：9
• PackingGroup：III
• TSCA：Yes
• Storage Condition：2-8°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty alcohols
• Natural Products and Extracts Flavors and Fragrances Essential Oils
• Pharmaceutical and Biochemical Products Pharmaceutical Active Ingredients Standard Substances
• Solvents and Organic Chemicals Organic Compounds Alcohol/Ether
• Natural Products and Extracts Flavors and Fragrances